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Compound of Interest

Compound Name: Elaidamide

Cat. No.: B1671155 Get Quote

This section addresses fundamental questions regarding the properties, handling, and

degradation of elaidamide.

Q1: What is elaidamide and what are its primary degradation products?

Elaidamide ((9E)-octadec-9-enamide) is the trans-isomer of oleamide, a naturally occurring

fatty acid amide.[1][2] It is recognized for its biological activities, including the inhibition of

microsomal epoxide hydrolase and phospholipase A2.[1][2] The primary and most well-

documented degradation pathway for elaidamide, like other primary fatty acid amides, is

enzymatic hydrolysis.[3]

Enzymatic Degradation: The enzyme Fatty Acid Amide Hydrolase (FAAH) is primarily

responsible for the breakdown of elaidamide in biological systems.[3][4][5][6] This hydrolysis

reaction cleaves the amide bond.

Degradation Products: The enzymatic degradation of elaidamide yields two products: elaidic

acid (the trans-isomer of oleic acid) and ammonia.[3]

It is critical to remember that the biological effects of elaidic acid, a trans fatty acid, are distinct

from those of the parent elaidamide molecule.
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biological variability.
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 Yes
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Stock is Impure.

Source new compound.
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Contamination from Labware.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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